Cas no 1402664-75-8 (4-fluoro-1H-pyrazolo3,4-cpyridin-3-amine)

• Product Name: 4-fluoro-1H-pyrazolo3,4-cpyridin-3-amine
• CAS No: 1402664-75-8
• MF: C₆H₅FN₄
• MW: 152.129103422165
• CID: 6234195
• PubChem ID: 119085731
• Update Time: 2025-10-29

4-fluoro-1H-pyrazolo3,4-cpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1H-pyrazolo3,4-cpyridin-3-amine
• 4-Fluoro-2H-pyrazolo[3,4-c]pyridin-3-ylamine
• 1402664-75-8
• EN300-19570580
• 4-fluoro-1H-pyrazolo[3,4-c]pyridin-3-amine
• 4-Fluoro-1H-pyrazolo[3,4-c]pyridin-3-ylamine

• Inchi： 1S/C6H5FN4/c7-3-1-9-2-4-5(3)6(8)11-10-4/h1-2H,(H3,8,10,11)
• InChI Key： RKSBQMSHUYOLSD-UHFFFAOYSA-N
• SMILES： FC1=CN=CC2=C1C(N)=NN2

Computed Properties

• Exact Mass: 152.04982434g/mol
• Monoisotopic Mass: 152.04982434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.6Ų

Additional information on 4-fluoro-1H-pyrazolo3,4-cpyridin-3-amine

Introduction to 4-fluoro-1H-pyrazolo[3,4-c]pyridin-3-amine (CAS No. 1402664-75-8)

4-fluoro-1H-pyrazolo[3,4-c]pyridin-3-amine, identified by its CAS number 1402664-75-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both fluorine and amine functional groups in its molecular framework enhances its pharmacological potential, making it a valuable scaffold for designing novel therapeutic agents.

The structural integrity of 4-fluoro-1H-pyrazolo[3,4-c]pyridin-3-amine is characterized by a fused ring system consisting of a pyrazole ring linked to a pyridine ring. The fluorine atom at the 4-position of the pyrazole ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Meanwhile, the amine group at the 3-position provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focusing on pyrazolopyridine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of this class of compounds in treating neurological disorders, cancer, and infectious diseases. The fluorine-substituted pyrazolopyridines, in particular, have shown promise as kinase inhibitors, which are critical in targeted cancer therapies. The amine group in 4-fluoro-1H-pyrazolo[3,4-c]pyridin-3-amine serves as a key pharmacophore, facilitating hydrogen bonding interactions with protein targets and enhancing binding affinity.

One of the most compelling aspects of 4-fluoro-1H-pyrazolo[3,4-c]pyridin-3-amine is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes such as Janus kinases (JAKs) and tyrosine kinases (TyKs), which play pivotal roles in inflammatory pathways and cell signaling. The fluorine atom's ability to enhance metabolic stability while maintaining binding affinity has made this compound an attractive candidate for further optimization.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of novel derivatives based on 4-fluoro-1H-pyrazolo[3,4-c]pyridin-3-amine. Molecular docking studies have revealed that this compound can interact with specific pockets on target proteins, suggesting its potential as a lead compound for drug development. Additionally, structure-based drug design approaches have been employed to refine its binding interactions, leading to more potent and selective analogs.

The synthesis of 4-fluoro-1H-pyrazolo[3,4-c]pyridin-3-amine involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include condensation reactions between hydrazines and β-ketoesters or β-diketones to form the pyrazole ring, followed by cyclization with pyridine derivatives to construct the fused system. The introduction of the fluorine atom typically occurs via halogen exchange or direct fluorination techniques.

In terms of biological activity, preliminary studies on 4-fluoro-1H-pyrazolo[3,4-c]pyridin-3-amine have demonstrated promising results in vitro. It has shown inhibitory effects against several kinases associated with cancer progression and inflammation-related diseases. The amine group at the 3-position allows for further derivatization to enhance potency and selectivity against specific therapeutic targets. This flexibility makes it an ideal candidate for structure-based drug design efforts aimed at developing next-generation therapeutics.

The pharmacokinetic profile of 4-fluoro-1H-pyrazolo[3,4-c]pyridin-3-amine is another critical aspect that has been extensively studied. Due to its small molecular size and favorable lipophilicity conferred by the fluorine substituent, this compound exhibits good oral bioavailability. Additionally, preliminary toxicology studies suggest that it exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical development.

The role of fluorinated pyrazolopyridines in modern drug discovery cannot be overstated. The ability to fine-tune their electronic properties through fluorination has led to significant advancements in medicinal chemistry. For instance, fluoro-substituted analogs often exhibit improved metabolic stability compared to their non-fluorinated counterparts, which is crucial for extending their half-life in vivo.

Future research directions involving 4-fluoro-1H-pyrazolo[3,4-c]pyridin-3-amine may focus on exploring its potential as an anti-inflammatory agent or as a component in combination therapies targeting multiple disease pathways simultaneously. The scaffold's adaptability allows researchers to modify various functional groups while maintaining core pharmacological activity.

In conclusion, 4-fluoro-1H-pyrazolo[3,4-c]pyridin-3-am ine (CAS No. 1402664-75 -8) represents a structurally intriguing and biologically active compound with significant therapeutic potential. Its unique combination of pharmacophoric elements positions it as a valuable building block for developing novel drugs targeting neurological disorders、cancer、and inflammatory diseases。Ongoing research efforts continue to uncover new applications for this compound，underscoring its importance in contemporary pharmaceutical chemistry。